N-(3-methoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)butanamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[3-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylbutanamide
• InChI: InChI=1S/C24H23N3O4S2/c1-4-20(22(28)25-15-6-5-7-18(14-15)31-3)33-24-26-19-12-13-32-21(19)23(29)27(24)16-8-10-17(30-2)11-9-16/h5-14,20H,4H2,1-3H3,(H,25,28)
• InChI Key: XHOPHSBGVOONOO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC(=CC=C1)OC)SC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC)SC=C3
• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol

Description

N-(3-methoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)butanamide is a useful research compound. Its molecular formula is C24H23N3O4S2 and its molecular weight is 481.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of new pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives incorporating pyrimidine rings has been reported, indicating moderate antimicrobial activity for selected compounds (Farag, Kheder, & Mabkhot, 2009).
• Another study focused on the antifungal effects of 4-methoxy-N, N-dimethyl-6-(phenylthio) pyrimidin-2-amine derivatives against fungi like Aspergillus terreus and Aspergillus niger, revealing specific compounds to have more effective antifungal properties compared to others (Jafar et al., 2017).
• The reaction of nitriles under acidic conditions led to the synthesis of 2,4-diaminothieno[2,3-d]pyrimidines, showing the versatility of these chemical reactions in producing new compounds with potential biological activities (Shishoo & Jain, 1993).
• A study on the design, structural, and spectroscopic elucidation of N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide showcased its in vitro antimicrobial, anticancer, antileishmanial activities, and interaction with SS-DNA, indicating significant biological relevance and potential for therapeutic applications (Sirajuddin et al., 2015).

Potential for Anticancer Research

• New 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives were synthesized and evaluated for their antitumor activity, showing potent anticancer activity against various human cancer cell lines, highlighting the promise of these compounds in cancer therapy (Hafez & El-Gazzar, 2017).